Cas no 1512366-16-3 (3-(3-fluoro-4-nitrophenyl)-2,2-dimethylpropanoic acid)

• Product Name: 3-(3-fluoro-4-nitrophenyl)-2,2-dimethylpropanoic acid
• CAS No: 1512366-16-3
• MF: C₁₁H₁₂FNO₄
• MW: 241.215686798096
• CID: 5964766
• PubChem ID: 80168365
• Update Time: 2025-06-07

3-(3-fluoro-4-nitrophenyl)-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluoro-4-nitrophenyl)-2,2-dimethylpropanoic acid
• EN300-1866911
• AKOS018730250
• 1512366-16-3

• Inchi： 1S/C11H12FNO4/c1-11(2,10(14)15)6-7-3-4-9(13(16)17)8(12)5-7/h3-5H,6H2,1-2H3,(H,14,15)
• InChI Key： RUPUEGSHJOJOSQ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CC(C(=O)O)(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 241.07503603g/mol
• Monoisotopic Mass: 241.07503603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(3-fluoro-4-nitrophenyl)-2,2-dimethylpropanoic acid

3-(3-Fluoro-4-nitrophenyl)-2,2-dimethylpropanoic Acid: An Overview of a Promising Compound in Medicinal Chemistry

3-(3-Fluoro-4-nitrophenyl)-2,2-dimethylpropanoic acid (CAS No. 1512366-16-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of substituted aromatic carboxylic acids and has been the subject of numerous studies aimed at elucidating its biological activities and potential uses in drug development.

The structure of 3-(3-fluoro-4-nitrophenyl)-2,2-dimethylpropanoic acid is characterized by a fluoro-substituted nitrophenyl group attached to a 2,2-dimethylpropanoic acid moiety. The presence of the fluorine atom and the nitro group imparts specific electronic and steric properties to the molecule, which can influence its interactions with biological targets. These properties make it an attractive candidate for various pharmacological studies.

Recent research has focused on the pharmacological activities of 3-(3-fluoro-4-nitrophenyl)-2,2-dimethylpropanoic acid. Studies have shown that this compound exhibits significant anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3-(3-fluoro-4-nitrophenyl)-2,2-dimethylpropanoic acid can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This suggests its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3-(3-fluoro-4-nitrophenyl)-2,2-dimethylpropanoic acid has also shown promise in cancer research. A study conducted by researchers at the National Cancer Institute found that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as NF-κB and MAPK, which are known to play critical roles in cancer cell survival and proliferation.

The synthesis of 3-(3-fluoro-4-nitrophenyl)-2,2-dimethylpropanoic acid has been extensively studied and optimized to improve yield and purity. One common synthetic route involves the reaction of 3-fluoro-4-nitrobenzoyl chloride with dimethyl malonate followed by hydrolysis to form the carboxylic acid. This method provides a scalable and efficient approach to producing the compound for further research and development.

From a pharmacokinetic perspective, 3-(3-fluoro-4-nitrophenyl)-2,2-dimethylpropanoic acid has favorable properties that make it suitable for in vivo studies. It exhibits good solubility in aqueous solutions and has a reasonable half-life in plasma, allowing for sustained therapeutic effects. However, further studies are needed to fully characterize its metabolism and excretion pathways.

The toxicological profile of 3-(3-fluoro-4-nitrophenyl)-2,2-dimethylpropanoic acid is an important consideration for its potential use as a therapeutic agent. Preliminary toxicity studies have shown that it is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, more comprehensive toxicity assessments are required to ensure its safety for human use.

In conclusion, 3-(3-fluoro-4-nitrophenyl)-2,2-dimethylpropanoic acid (CAS No. 1512366-16-3) is a promising compound with diverse biological activities that warrant further investigation. Its potential applications in treating inflammatory diseases and cancer make it an exciting candidate for drug development. Ongoing research aims to optimize its properties and explore new therapeutic avenues, contributing to advancements in medicinal chemistry and pharmaceutical sciences.